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Compound of Interest

Compound Name: 1,3-Dibromo-2-methylpropane

Cat. No.: B1585101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1,3-Dibromo-2-methylpropane (CAS No. 28148-04-1). The information is
intended to equip laboratory personnel with the necessary knowledge to handle this chemical

safely and effectively.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,3-Dibromo-2-methylpropane is
presented in the table below. This data is essential for understanding the behavior of the
chemical under various laboratory conditions.
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Property Value
CAS Number 28148-04-1
Molecular Formula C4H8Br2

Molecular Weight 215.91 g/mol [1]

Appearance Liquid

Boiling Point 175 -177.5 °C at 760 mmHg[2]
Melting Point -25.98 °C

Flash Point 49 °C

Purity 97%

Section 2: Hazard Identification and Safety

Precautions

1,3-Dibromo-2-methylpropane is classified as a hazardous substance. The following table

summarizes its GHS classification and associated precautionary statements.

Hazard Class Code Statement

Acute toxicity, Oral H302 Harmful if swallowed

Skin irritation H315 Causes skin irritation

Eye irritation H319 Causes serious eye irritation
Specific target organ toxicity —

single exposure (Respiratory H335 May cause respiratory irritation

tract irritation)

Signal Word: Warning

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
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e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P330: Rinse mouth.

o P362+P364: Take off contaminated clothing and wash it before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

e P501: Dispose of contents/ container to an approved waste disposal plant.

Section 3: Experimental Protocols - Safe Handling in
a Laboratory Setting

Due to the hazardous nature of 1,3-Dibromo-2-methylpropane, strict adherence to safety
protocols is mandatory. The following is a generalized experimental protocol for its safe
handling.

Personal Protective Equipment (PPE)

Before handling 1,3-Dibromo-2-methylpropane, all personnel must be equipped with the
following PPE:
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» Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or
NIOSH (US) standards.[3]

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber) inspected prior to use.[3]
o Body Protection: A flame-retardant laboratory coat or impervious clothing.[3]

» Respiratory Protection: If working in a poorly ventilated area or if exposure limits are likely to
be exceeded, a full-face respirator with appropriate cartridges should be used.[3]

Engineering Controls

« Ventilation: All work with 1,3-Dibromo-2-methylpropane should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[3]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[4]

Handling and Storage

» Handling: Avoid contact with skin and eyes.[3] Avoid inhalation of vapor or mist.[5] Use non-
sparking tools to prevent ignition.[3] Ground all equipment to prevent static discharge.[4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep
away from heat, sparks, and open flames. The recommended storage temperature is room
temperature.

Section 4: Emergency Procedures
First Aid Measures

A summary of first aid measures in case of exposure is provided in the table below.
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor.[3]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing and consult a
doctor.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Spill Response

In the event of a spill, the following workflow should be initiated.
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Immediate Actions

Evacuate non-essential personnel

y

Ensure adequate ventilation

l

Remove all sources of ignition

Containme% & Cleanup

Wear appropriate PPE

l

Contain the spill with inert absorbent material

:

Collect absorbed material into a suitable container

Disposal

Label the container with contents

:

Dispose of in accordance with local regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1,3-Dibromo-2-methylpropane.
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Section 5: General Laboratory Handling Workflow

The following diagram outlines the logical steps for the safe handling of 1,3-Dibromo-2-
methylpropane during a typical laboratory procedure.
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Preparation

Review Safety Data Sheet

l

Don appropriate PPE

l

Prepare work area (fume hood)

Handling
y

Transfer chemical carefully

l

Perform reaction under controlled conditions

l

Monitor the reaction

Post-Procedure

Decontaminate glassware and work surfaces

l

Store unused chemical properly

l

Dispose of waste

l

Remove PPE

Click to download full resolution via product page

Caption: General laboratory handling workflow for 1,3-Dibromo-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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